![molecular formula C10H18N3O13P3 B132385 Thymidine 5'-(alpha,beta-imido)triphosphate CAS No. 141171-14-4](/img/structure/B132385.png)
Thymidine 5'-(alpha,beta-imido)triphosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thymidine 5'-(alpha,beta-imido)triphosphate, also known as TTPαβ, is a modified nucleotide that has been gaining attention in the field of scientific research due to its unique properties. This molecule is an analogue of thymidine triphosphate (TTP) and is synthesized through a specific method that involves the modification of TTP. TTPαβ has been found to have several potential applications in various fields, including biochemistry, molecular biology, and biotechnology.
Mechanism of Action
Thymidine 5'-(alpha,beta-imido)triphosphateαβ works by blocking the incorporation of the next nucleotide in the DNA strand during DNA synthesis. This mechanism of action makes this compoundαβ an effective reversible terminator in DNA sequencing reactions.
Biochemical and Physiological Effects:
This compoundαβ has been found to have minimal biochemical and physiological effects. This molecule is not metabolized by the body and is excreted unchanged. Additionally, this compoundαβ does not have any significant toxicity or side effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Thymidine 5'-(alpha,beta-imido)triphosphateαβ in lab experiments is its ability to act as a reversible terminator in DNA sequencing reactions. This property allows for the accurate determination of the nucleotide sequence of a DNA strand. However, one limitation of using this compoundαβ is its cost. This compoundαβ is a relatively expensive molecule, which may limit its use in certain lab experiments.
Future Directions
There are several potential future directions for the use of Thymidine 5'-(alpha,beta-imido)triphosphateαβ in scientific research. One direction is the development of new DNA sequencing technologies that utilize this compoundαβ as a reversible terminator. Another direction is the synthesis of modified nucleotides that have similar properties to this compoundαβ but are less expensive. Additionally, this compoundαβ may have potential applications in the field of gene therapy, as it can be used to modify the nucleotide sequence of DNA strands.
In conclusion, this compound is a modified nucleotide that has several potential applications in scientific research. This molecule can act as a reversible terminator in DNA sequencing reactions and has minimal biochemical and physiological effects. While there are limitations to its use, there are also several potential future directions for the use of this compoundαβ in scientific research.
Synthesis Methods
The synthesis of Thymidine 5'-(alpha,beta-imido)triphosphateαβ involves the modification of this compound by introducing an imido group at the alpha and beta positions of the molecule. This modification is achieved through a chemical reaction that involves the use of specific reagents and catalysts. The resulting product is a modified nucleotide that has a unique structure and properties.
Scientific Research Applications
Thymidine 5'-(alpha,beta-imido)triphosphateαβ has been found to have several potential applications in scientific research. One of the most significant applications is in the field of DNA sequencing. This compoundαβ can be used as a reversible terminator in DNA sequencing reactions, which allows for the accurate determination of the nucleotide sequence of a DNA strand. This application has significant implications for the field of genomics and personalized medicine.
properties
CAS RN |
141171-14-4 |
---|---|
Molecular Formula |
C10H18N3O13P3 |
Molecular Weight |
481.18 g/mol |
IUPAC Name |
dihydroxyphosphinimyl [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C10H18N3O13P3/c1-5-3-13(10(16)12-9(5)15)8-2-6(14)7(24-8)4-23-28(19,20)26-29(21,22)25-27(11,17)18/h3,6-8,14H,2,4H2,1H3,(H,19,20)(H,21,22)(H3,11,17,18)(H,12,15,16)/t6-,7+,8+/m0/s1 |
InChI Key |
YWEMMKPYZAJLQM-XLPZGREQSA-N |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=N)(O)O)O |
SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=N)(O)O)O |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=N)(O)O)O |
Other CAS RN |
141171-14-4 |
synonyms |
thymidine 5'-(alpha,beta-imido)triphosphate TMPNPP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.